1H-1,2,4-Triazole-3-thiol, 5-(4-(3-ethylureido)phenyl)-

• CAS No.: 4922-56-9
• Molecular Formula: C11H13N5OS
• Molecular Weight: 263.32 g/mol
• IUPAC Name: 1-ethyl-3-[4-(5-sulfanylidene-1,2-dihydro-1,2,4-triazol-3-yl)phenyl]urea
• InChI: InChI=1S/C11H13N5OS/c1-2-12-10(17)13-8-5-3-7(4-6-8)9-14-11(18)16-15-9/h3-6H,2H2,1H3,(H2,12,13,17)(H2,14,15,16,18)
• InChI Key: GBHVXQDHKMTGLJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1=CC=C(C=C1)C2=NC(=S)NN2

Description

1H-1,2,4-Triazole-3-thiol, 5-(4-(3-ethylureido)phenyl)- is a compound that belongs to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms This specific compound is known for its unique structure, which includes a thiol group and an ethylureido-substituted phenyl ring

Preparation Methods

The synthesis of 1H-1,2,4-Triazole-3-thiol, 5-(4-(3-ethylureido)phenyl)- can be achieved through several synthetic routes. One common method involves the reaction of 1H-1,2,4-triazole-3-thiol with 4-(3-ethylureido)phenyl isocyanate under controlled conditions. The reaction typically takes place in an organic solvent such as dichloromethane or tetrahydrofuran, and the product is purified through recrystallization or chromatography.

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

1H-1,2,4-Triazole-3-thiol, 5-(4-(3-ethylureido)phenyl)- undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride to yield corresponding reduced products.

Substitution: The triazole ring can undergo nucleophilic substitution reactions with halogenated compounds to form substituted triazoles. Common reagents for these reactions include alkyl halides and aryl halides.

S-Alkylation: The thiol group can undergo S-alkylation to form S-substituted derivatives using alkylating agents such as alkyl halides.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1H-1,2,4-Triazole-3-thiol, 5-(4-(3-ethylureido)phenyl)- has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with metal ions

Biology: The compound is used in the design of probes for detecting biomolecules such as DNA markers.

Medicine: Triazole derivatives, including this compound, are investigated for their potential as antimicrobial and antifungal agents. Their ability to inhibit specific enzymes and proteins makes them promising candidates for drug development.

Industry: The compound is used in the synthesis of polymers and materials with specific properties

Mechanism of Action

The mechanism of action of 1H-1,2,4-Triazole-3-thiol, 5-(4-(3-ethylureido)phenyl)- involves its interaction with molecular targets such as enzymes and proteins. The thiol group can form covalent bonds with cysteine residues in proteins, leading to inhibition of enzyme activity. The triazole ring can also interact with metal ions, affecting their catalytic properties. These interactions can modulate various biochemical pathways and cellular processes.

Comparison with Similar Compounds

1H-1,2,4-Triazole-3-thiol, 5-(4-(3-ethylureido)phenyl)- can be compared with other triazole derivatives such as:

1H-1,2,4-Triazole-3-thiol: This compound lacks the ethylureido-substituted phenyl ring and has different chemical properties and applications.

5-(4-Pyridyl)-1H-1,2,4-triazole-3-thiol: This compound has a pyridyl group instead of the ethylureido-substituted phenyl ring, leading to different reactivity and applications.

4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol: